2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide

• IUPAC Name: 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide
• InChI: InChI=1S/C23H22ClN3O3/c1-30-16-9-10-19-15(13-16)14-18(21(24)25-19)22(28)26-20-8-4-3-7-17(20)23(29)27-11-5-2-6-12-27/h3-4,7-10,13-14H,2,5-6,11-12H2,1H3,(H,26,28)
• InChI Key: SNKACQXGPNLAEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=C(N=C2C=C1)Cl)C(=O)NC3=CC=CC=C3C(=O)N4CCCCC4
• Molecular Formula: C23H22ClN3O3
• Molecular Weight: 423.9 g/mol

Description

The compound is a quinoline derivative, which is a type of nitrogen-containing heterocycle. Quinolines are important in medicinal chemistry and are found in many pharmaceuticals. The molecule also contains a piperidine ring, another important scaffold in drug design.

Molecular Structure Analysis

The molecule contains a quinoline ring, a piperidine ring, and a carboxamide group. The presence of these functional groups could influence the molecule’s reactivity and interactions with biological targets.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, quinoline and piperidine rings are known to undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For instance, the presence of a carboxamide could increase its polarity and influence its solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Quinoline and piperidine derivatives are found in a wide range of drugs with diverse targets.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its structure for better activity or selectivity, and investigating its mechanism of action.